Cas no 1035801-90-1 (6-methoxy-5-methyl-2-Pyridinecarboxylic acid)

• Product Name: 6-methoxy-5-methyl-2-Pyridinecarboxylic acid
• CAS No: 1035801-90-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 1097035
• Update Time: 2024-07-26

6-methoxy-5-methyl-2-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-5-methyl-2-Pyridinecarboxylic acid
• 2-Pyridinecarboxylic acid, 6-methoxy-5-methyl-

• Inchi： 1S/C8H9NO3/c1-5-3-4-6(8(10)11)9-7(5)12-2/h3-4H,1-2H3,(H,10,11)
• InChI Key： PMZUCJWWCFDLMZ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(OC)=C(C)C=C1

Computed Properties

• Exact Mass: 167.058
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 318.8±37.0 °C(Predicted)
• pka: 3.72±0.10(Predicted)